Cas no 667887-29-8 (N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(trifluoromethyl)benzamide)

• Product Name: N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(trifluoromethyl)benzamide
• CAS No: 667887-29-8
• MF: C₁₉H₁₅F₃N₄O₃S
• MW: 436.407613039017
• MDL: MFCD01567404
• CID: 4715860
• Update Time: 2025-08-05

N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(trifluoromethyl)benzamide
• N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-(trifluoromethyl)benzamide
• N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-4-(trifluoromethyl)benzenecarboxamide
• N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(trifluoromethyl)benzamide

• MDL： MFCD01567404
• Inchi： 1S/C19H15F3N4O3S/c1-12-10-11-23-18(24-12)26-30(28,29)16-8-6-15(7-9-16)25-17(27)13-2-4-14(5-3-13)19(20,21)22/h2-11H,1H3,(H,25,27)(H,23,24,26)
• InChI Key： YMMJRKCAGXVGCG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC(C(F)(F)F)=CC=1)=O)(NC1N=CC=C(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 682
• XLogP3: 2.5
• Topological Polar Surface Area: 109

Additional information on N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(trifluoromethyl)benzamide

Professional Introduction to N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(trifluoromethyl)benzamide (CAS No. 667887-29-8)

N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(trifluoromethyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 667887-29-8, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural features of this compound, particularly the presence of a sulfamoyl group linked to a phenyl ring and a trifluoromethyl substituent on another benzamide moiety, contribute to its unique chemical properties and potential therapeutic applications.

The< strong>N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(trifluoromethyl)benzamide molecule is characterized by its intricate molecular architecture, which includes multiple functional groups that can interact with biological targets. The sulfamoyl group, for instance, is known for its ability to form hydrogen bonds and participate in ionic interactions, making it a valuable moiety in drug design. Similarly, the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in determining its pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have shown that the< strong>4-methylpyrimidin-2-yl moiety can bind to specific pockets on enzymes and receptors, modulating their activity. This has opened up new avenues for developing drugs that target various diseases, including cancer and inflammatory disorders. The< strong>sulfamoylphenyl part of the molecule has also been found to exhibit inhibitory effects on certain enzymes, suggesting its potential as an anti-inflammatory agent.

The< strong>trifluoromethylbenzamide component of N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(trifluoromethyl)benzamide plays a crucial role in determining its pharmacological properties. This group not only increases the compound's metabolic stability but also enhances its binding affinity to biological targets. In particular, the trifluoromethyl group can influence the electronic properties of the molecule, affecting its interaction with proteins and nucleic acids. These properties make it an attractive scaffold for designing novel therapeutics with improved efficacy and reduced side effects.

In vitro studies have demonstrated that N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(trifluoromethyl)benzamide exhibits significant inhibitory activity against several key enzymes involved in disease pathways. For example, research has shown that this compound can inhibit the activity of cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins that mediate inflammation. Additionally, it has been found to interact with kinases, which are enzymes involved in cell signaling pathways associated with cancer growth and progression.

The< strong>4-methylpyrimidin-2-yl moiety has been particularly studied for its potential in oncology research. Preclinical studies have indicated that this group can disrupt key signaling pathways in cancer cells, leading to their proliferation arrest or apoptosis. The sulfamoylphenyl part of the molecule has also been found to exhibit anti-proliferative effects on certain cancer cell lines, suggesting its potential as a lead compound for developing new anti-cancer drugs.

The development of N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(trifluoromethyl)benzamide as a therapeutic agent is part of a broader effort to discover novel molecules with improved pharmacological profiles. Researchers are leveraging advanced synthetic methodologies to optimize the structure of this compound, aiming to enhance its potency, selectivity, and bioavailability. The integration of high-throughput screening technologies has also facilitated the identification of new derivatives with enhanced biological activity.

The< strong>sulfamoylphenyl moiety continues to be a focus of interest due to its versatility in drug design. By modifying various aspects of this scaffold, scientists can fine-tune the biological activity of N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(trifluoromethyl)benzamide for specific therapeutic applications. For instance, altering the substitution patterns on the phenyl ring or introducing additional functional groups can significantly impact its interaction with biological targets.

The< strong>trifluoromethylbenzamide component remains critical in determining the overall pharmacokinetic properties of this compound. Studies have shown that trifluoromethylation can enhance metabolic stability by reducing susceptibility to degradation by enzymes such as cytochrome P450 monooxygenases. This property is particularly important for developing drugs with longer half-lives and improved patient compliance.

In conclusion, N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]-4-(trifluoromethyl)benzamide (CAS No. 667887-29-8) represents a promising candidate for further development as a therapeutic agent. Its unique structural features and demonstrated biological activities make it an attractive scaffold for designing novel drugs targeting various diseases. Continued research efforts are expected to yield more insights into its potential applications and pave the way for new treatments in medicine.